Cas no 1247413-25-7 (5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole)

5-(Difluoromethyl)-3-ethyl-1H-1,2,4-triazole is a fluorinated heterocyclic compound featuring a 1,2,4-triazole core substituted with a difluoromethyl group at the 5-position and an ethyl group at the 3-position. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The difluoromethyl group contributes to improved bioavailability and resistance to enzymatic degradation, while the ethyl substitution offers steric flexibility for further functionalization. Its compatibility with cross-coupling reactions and potential as a bioisostere for carboxyl or hydroxyl groups further underscores its utility in medicinal chemistry and crop protection applications. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole structure

1247413-25-7 structure

Product Name:5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole

CAS No:1247413-25-7

MF:C₅H₇F₂N₃

MW:147.125987291336

CID:4580451

PubChem ID:61278542

Update Time:2025-06-06

5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 5-(Difluoromethyl)-3-ethyl-1H-1,2,4-triazole
- 1H-1,2,4-Triazole, 5-(difluoromethyl)-3-ethyl-
- 5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole
- Inchi： 1S/C5H7F2N3/c1-2-3-8-5(4(6)7)10-9-3/h4H,2H2,1H3,(H,8,9,10)
- InChI Key： KDZKTFWNROPHKX-UHFFFAOYSA-N
- SMILES： N1C(C(F)F)=NC(CC)=N1

Computed Properties

Exact Mass: 147.061
Monoisotopic Mass: 147.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 109
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6A^2

5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D132185-10mg	5-(Difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7		10mg	$ 70.00	2022-06-05
TRC	D132185-50mg	5-(Difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7		50mg	$ 210.00	2022-06-05
TRC	D132185-100mg	5-(Difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7		100mg	$ 340.00	2022-06-05
Chemenu	CM418225-100mg	5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%+	100mg	$337	2023-02-03
Chemenu	CM418225-250mg	5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%+	250mg	$469	2023-02-03
Chemenu	CM418225-500mg	5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%+	500mg	$744	2023-02-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01030486-1g	5-(Difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%	1g	￥4305.0	2023-04-04
Enamine	EN300-190658-1g	5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%	1g	$871.0	2023-09-18
Enamine	EN300-190658-5g	5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%	5g	$2525.0	2023-09-18
Enamine	EN300-190658-10g	5-(difluoromethyl)-3-ethyl-1H-1,2,4-triazole	1247413-25-7	95%	10g	$3746.0	2023-09-18